Cas no 2229212-92-2 (methyl 5-(2-aminoethyl)-1-methyl-1H-pyrazole-3-carboxylate)

• Product Name: methyl 5-(2-aminoethyl)-1-methyl-1H-pyrazole-3-carboxylate
• CAS No: 2229212-92-2
• MF: C₈H₁₃N₃O₂
• MW: 183.207721471786
• CID: 6286959
• PubChem ID: 165721608
• Update Time: 2025-05-23

methyl 5-(2-aminoethyl)-1-methyl-1H-pyrazole-3-carboxylate Chemical and Physical Properties

Names and Identifiers

• methyl 5-(2-aminoethyl)-1-methyl-1H-pyrazole-3-carboxylate
• EN300-1778224
• 2229212-92-2

• Inchi： 1S/C8H13N3O2/c1-11-6(3-4-9)5-7(10-11)8(12)13-2/h5H,3-4,9H2,1-2H3
• InChI Key： YOYDHUXRTJXPEE-UHFFFAOYSA-N
• SMILES： O(C)C(C1C=C(CCN)N(C)N=1)=O

Computed Properties

• Exact Mass: 183.100776666g/mol
• Monoisotopic Mass: 183.100776666g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 13
• Rotatable Bond Count: 4
• Complexity: 186
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: -0.2
• Topological Polar Surface Area: 70.1Ų

Additional information on methyl 5-(2-aminoethyl)-1-methyl-1H-pyrazole-3-carboxylate

Methyl 5-(2-Aminoethyl)-1-Methyl-1H-Pyrazole-3-Carboxylate: A Comprehensive Overview

Methyl 5-(2-Aminoethyl)-1-Methyl-1H-Pyrazole-3-Carboxylate, identified by the CAS number 2229212-92-2, is a compound of significant interest in the fields of organic chemistry and pharmacology. This compound, with its unique structural features, has garnered attention due to its potential applications in drug development and as a versatile intermediate in organic synthesis. Recent advancements in chemical research have shed light on its synthesis, properties, and potential uses, making it a subject of considerable scientific exploration.

The molecular structure of methyl 5-(2-aminoethyl)-1-methyl-1H-pyrazole-3-carboxylate is characterized by a pyrazole ring system, which serves as a foundational framework for various chemical functionalities. The pyrazole ring, a five-membered aromatic structure with two adjacent nitrogen atoms, is known for its stability and reactivity in different chemical environments. Attached to this ring are substituents that significantly influence the compound's chemical behavior: a methyl group at position 1, an aminoethyl side chain at position 5, and a methyl ester group at position 3. These substituents not only enhance the compound's versatility but also open avenues for its modification and application in diverse chemical contexts.

Recent studies have focused on the synthesis of methyl 5-(2-aminoethyl)-1-methyl-1H-pyrazole-3-carboxylate, exploring various methodologies to optimize its production. One prominent approach involves the use of nucleophilic substitution reactions, where the aminoethyl group is introduced through an SN₂ mechanism. This method has been shown to yield high purity products with excellent reproducibility. Additionally, researchers have investigated the application of coupling reactions, leveraging palladium catalysts to facilitate bond formation between the pyrazole ring and the aminoethyl side chain. These advancements underscore the compound's importance as a valuable intermediate in organic synthesis.

The properties of methyl 5-(2-aminoethyl)-1-methyl-1H-pyrazole-3-carboxylate make it an attractive candidate for various applications. Its amino group endows it with nucleophilic characteristics, enabling participation in reactions such as amidation and alkylation. The ester group at position 3 provides an additional site for functionalization, allowing for further chemical modifications to tailor the compound's properties according to specific requirements. Moreover, the presence of the pyrazole ring imparts aromatic stability and potential bioactivity, making it a promising scaffold for drug design.

In terms of biological activity, recent research has highlighted the potential of methyl 5-(2-aminoethyl)-1-methyl-1H-pyrazole-3-carboxylate as an anti-tumor agent. Studies conducted on human cancer cell lines have demonstrated its ability to inhibit cell proliferation and induce apoptosis through mechanisms involving modulation of key signaling pathways. Furthermore, investigations into its anti-inflammatory properties have revealed its potential as a therapeutic agent for inflammatory diseases such as arthritis and neurodegenerative disorders.

The versatility of this compound extends beyond pharmacology into materials science and agriculture. Its ability to act as a chelating agent has been explored in environmental chemistry applications, where it can be used to sequester heavy metals from contaminated water sources. Additionally, preliminary studies suggest its role as a plant growth regulator, potentially enhancing crop yields under stress conditions such as drought or salinity.

In conclusion, methyl 5-(2-aminoethyl)-1-methyl-1H-pyrazole-3-carboxylate (CAS No: 222921